6β-Oxycodol N-oxide
Overview
Description
6β-Oxycodol N-oxide is an analytical reference standard structurally categorized as an opioid. It is a metabolite of oxycodone that can be detected in urine. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications.
Scientific Research Applications
Metabolite Identification
6β-Oxycodol N-oxide has been identified as a metabolite of oxycodone (OCOD) in human urine. Using capillary electrophoresis-electrospray ionization multiple-stage ion-trap mass spectrometry (CE-MSn) and computer simulation of fragmentation, researchers were able to detect and identify phase I and II metabolites of OCOD. This included metabolites produced by various processes such as O-demethylation, N-demethylation, 6-ketoreduction, and N-oxidation. Notably, 6-oxycodol, nor-6-oxycodol, oxycodone-N-oxide, and 6-oxycodol-N-oxide were detected in these studies (Baldacci et al., 2004).
Quantitative Analysis in Biological Samples
A sensitive LC-MS/MS method has been developed for the quantitation of oxycodone, its metabolites, and specifically 6β-oxycodol in human blood. The study aimed to develop a method for detecting these compounds in blood with high sensitivity. This is crucial for understanding the pharmacokinetics of substances like oxycodone and its metabolites in medical and forensic contexts (Truver et al., 2021).
Stereoisomer Analysis
The analysis of oxycodol and noroxycodol stereoisomers, including 6-oxycodol and nor-6-oxycodol, in biological samples is an important aspect of understanding the metabolic pathways of related compounds. Capillary electrophoresis has been employed to assess the stereoselectivity of these metabolic steps in vivo, in vitro, and in chemical synthesis, highlighting the complexity of metabolic processes involving substances like this compound (Baldacci & Thormann, 2005).
Biodistribution in Animal Models
Studies on the biodistribution of related compounds, like oxycodone metabolites in various mammalian species, provide insights into the metabolism and excretion patterns of drugs and their metabolites, including this compound. These studies are essential for understanding the pharmacokinetics and potential environmental impact of these compounds (Ishida et al., 1982).
properties
Molecular Formula |
C18H23NO5 |
|---|---|
Molecular Weight |
333.4 |
InChI |
InChI=1S/C18H23NO5/c1-19(22)8-7-17-14-10-3-4-12(23-2)15(14)24-16(17)11(20)5-6-18(17,21)13(19)9-10/h3-4,11,13,16,20-21H,5-9H2,1-2H3/t11-,13-,16+,17+,18-,19+/m1/s1 |
InChI Key |
PYNMSKPCGNAJAM-RHJOXZHLSA-N |
SMILES |
C[N@@+]1([O-])[C@H]2[C@@]3(O)[C@]4(CC1)[C@](OC5=C4C(C2)=CC=C5OC)([H])[C@H](O)CC3 |
synonyms |
(3S,4R,4aS,7R,7aR,12bS)-4a,7-dihydroxy-9-methoxy-3-methyl-2,3,4,4a,5,6,7,7a-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline 3-oxide |
Origin of Product |
United States |
Retrosynthesis Analysis
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